Cas no 129743-90-4 (fissicesine N-oxide)

• Product Name: fissicesine N-oxide
• CAS No: 129743-90-4
• MF: C₂₁H₂₅NO₄
• MW: 355.42750620842
• CID: 2070096
• PubChem ID: 14635658
• Update Time: 2025-04-21

fissicesine N-oxide Chemical and Physical Properties

Names and Identifiers

• fissicesine N-oxide
• N,N-dimethyl-2-(3,4,8-trimethoxyphenanthren-1-yl)ethanamine oxide
• 129743-90-4

• Inchi： 1S/C21H25NO4/c1-22(2,23)12-11-14-13-19(25-4)21(26-5)20-15(14)9-10-16-17(20)7-6-8-18(16)24-3/h6-10,13H,11-12H2,1-5H3
• InChI Key： VQHJGXLRCBBBTQ-UHFFFAOYSA-N
• SMILES： COC1C(OC)=C2C(C=CC3C2=CC=CC=3OC)=C(CC[N+]([O-])(C)C)C=1

Computed Properties

• Exact Mass: 355.17835828Da
• Monoisotopic Mass: 355.17835828Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,6a-secoaporphines 6,6a-secoaporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives 6,6a-secoaporphines